Cas no 55514-48-2 (2-Butenoic acid,2-methyl-, ethyl ester)

• Product Name: 2-Butenoic acid,2-methyl-, ethyl ester
• CAS No: 55514-48-2
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 373867
• Update Time: 2026-05-14

2-Butenoic acid,2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-[benzyl-[2-(dibenzylamino)ethyl]amino]ethanol
• 2-Butenoic acid,2-methyl-, ethyl ester
• ethyl 2-methyl-2-butenoate
• Ethyl 2-methylbut-2-enoate

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.909
• Boiling Point: 148.2°C at 760 mmHg
• Flash Point: 44.4°C
• Refractive Index: 1.426
• PSA: 26.3